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Compound of Interest

Compound Name:
6-ethyl-7-hydroxy-4-methyl-2H-

chromen-2-one

Cat. No.: B075240 Get Quote

An In-depth Technical Guide to 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one

CAS Number: 1484-73-7

This technical guide provides a comprehensive overview of 6-ethyl-7-hydroxy-4-methyl-2H-
chromen-2-one, a substituted coumarin derivative. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research. Due to the limited availability of data for this specific derivative, this guide includes

information on the closely related and well-studied parent compound, 7-hydroxy-4-

methylcoumarin, to provide relevant context and experimental approaches.

Chemical and Physical Properties
The fundamental properties of 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one have been

compiled from various chemical databases.[1][2] These properties are essential for its handling,

characterization, and application in research settings.
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Property Value Source

CAS Number 1484-73-7 [1][2]

Molecular Formula C₁₂H₁₂O₃ [1][2]

Molecular Weight 204.22 g/mol [1]

IUPAC Name
6-ethyl-7-hydroxy-4-

methylchromen-2-one
[1]

Synonyms
6-Ethyl-7-hydroxy-4-

methylcoumarin
[1]

Computed XLogP3 2.7 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Exact Mass 204.078644241 Da [1]

Topological Polar Surface Area 46.5 Å² [1]

Spectral Information
Spectral data is crucial for the identification and structural elucidation of the compound. The

following data has been reported for 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one.[1]

Spectrum Type Details

¹H NMR Instrument: Varian A-60

¹³C NMR Source: Lehigh University, Bethlehem, PA

FTIR Technique: KBr Wafer

Raman SpectraBase
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Note: While the existence of these spectra is noted, detailed peak assignments for 6-ethyl-7-
hydroxy-4-methyl-2H-chromen-2-one are not readily available in the public domain.

Researchers should refer to the Certificate of Analysis for lot-specific data or perform their own

spectral analysis.

Experimental Protocols
Detailed experimental protocols for the synthesis of the specific 6-ethyl derivative are not

widely published. However, the synthesis of coumarins, particularly 7-hydroxy-4-

methylcoumarin derivatives, is commonly achieved via the Pechmann condensation. This acid-

catalyzed reaction involves the condensation of a phenol with a β-ketoester. The following

protocol is a generalized method adapted from procedures for similar coumarin derivatives and

can be modified for the synthesis of the target compound.

Synthesis via Pechmann Condensation
This protocol describes the synthesis of a 7-hydroxy-4-methylcoumarin derivative. To

synthesize the 6-ethyl variant, the starting material would be 4-ethylresorcinol instead of

resorcinol.

Materials:

4-Ethylresorcinol

Ethyl acetoacetate

Concentrated Sulfuric Acid (H₂SO₄) or Amberlyst-15 as a reusable solid acid catalyst

Ethanol (for recrystallization)

Crushed ice

Deionized water

Procedure:

In a round-bottom flask, combine equimolar amounts of 4-ethylresorcinol and ethyl

acetoacetate.
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Cool the flask in an ice bath to maintain a temperature below 10°C.

Slowly add concentrated sulfuric acid dropwise to the mixture with constant stirring. The

amount of acid should be sufficient to act as both a catalyst and a solvent.

After the addition of acid, allow the reaction mixture to slowly warm to room temperature and

continue stirring for several hours (typically 18-24 hours) until the reaction is complete. The

progress can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, pour the mixture slowly into a beaker containing crushed ice.

The crude product will precipitate out of the solution.

Filter the solid precipitate using a Buchner funnel and wash thoroughly with cold deionized

water to remove any remaining acid.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield

the pure 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one.

Biological Activity
While specific biological activity data for 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one is

not extensively documented, the coumarin scaffold is of significant interest in drug discovery.

Derivatives of 4-methylcoumarin have been investigated for a range of pharmacological

activities.

Anticancer Activity: Various derivatives of 7-hydroxy-4-methylcoumarin have been

synthesized and tested against human cancer cell lines, including chronic myelogenous

leukemia (K562), colon adenocarcinoma (LS180), and breast adenocarcinoma (MCF-7).[3]

Structure-activity relationship (SAR) studies indicate that substitutions on the coumarin ring

can significantly influence cytotoxic effects.[3]

Antioxidant and Antimicrobial Activity: New coumarin derivatives synthesized from 7-hydroxy-

4-methylcoumarin have shown promising antioxidant activity when tested with DPPH (1,1-

diphenyl-2-picrylhydrazyl) and effective antibacterial properties against both gram-positive

and gram-negative bacteria.[4]
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General Pharmacological Potential: The 4-hydroxycoumarin scaffold is well-known for its

anticoagulant properties (e.g., warfarin).[5] Furthermore, coumarin derivatives have been

explored for anti-inflammatory, antiviral, and anti-HIV activities, highlighting the broad

therapeutic potential of this class of compounds.[5]

Further research is required to elucidate the specific biological profile of the 6-ethyl derivative.

Visualized Workflows
As no specific signaling pathways involving 6-ethyl-7-hydroxy-4-methyl-2H-chromen-2-one
are documented, the following diagrams illustrate a generalized workflow for its synthesis and a

logical relationship for SAR studies.
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Caption: Generalized workflow for the synthesis of 6-ethyl-7-hydroxy-4-methyl-2H-chromen-
2-one.
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Caption: Logical workflow for Structure-Activity Relationship (SAR) studies of coumarin

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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